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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of silver lactate in

two common solvents: water and ethanol. This document is intended for researchers,

scientists, and professionals in the field of drug development who require detailed information

on the physicochemical properties of this compound. The guide includes quantitative solubility

data, detailed experimental protocols for solubility determination, and graphical representations

of key concepts.

Introduction
Silver lactate (CH₃CH(OH)COOAg) is a silver salt of lactic acid with known antimicrobial

properties.[1] Its efficacy and formulation in various applications, including pharmaceuticals and

medical devices, are highly dependent on its solubility characteristics. Understanding the

solubility of silver lactate in different solvents is crucial for controlling its bioavailability,

optimizing drug delivery systems, and ensuring proper formulation. This guide focuses on its

solubility in water, a key solvent for many biological and pharmaceutical systems, and ethanol,

a common co-solvent and disinfectant.

Physicochemical Properties of Silver Lactate
Silver lactate is a white to gray crystalline solid.[2] It is sensitive to light and should be stored

in dark conditions to maintain its stability.[2]
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Table 1: General Physicochemical Properties of Silver Lactate

Property Value Reference

Molecular Formula C₃H₅AgO₃ [2][3]

Molecular Weight 196.94 g/mol [2]

Appearance
White to gray powder or

crystals
[2][3]

Melting Point Decomposes

Light Sensitivity Light sensitive [2][4]

Solubility Data
The solubility of silver lactate is a key parameter for its application. It is generally

characterized as soluble in water and slightly soluble in ethanol.[3][4][5]

Solubility in Water
Silver lactate exhibits good solubility in water. Quantitative data from various sources indicates

a solubility of approximately 6.7 to 7.7 g/100 mL at room temperature.

Table 2: Quantitative Solubility of Silver Lactate in Water

Temperature (°C) Solubility ( g/100 mL) Method

20 7.7 Not Specified

Room Temperature
~6.7 (soluble in ~15 parts

water)
Not Specified

Note: Comprehensive data on the temperature dependence of silver lactate's aqueous

solubility is limited in publicly available literature. The provided values are based on existing

data points.

Solubility in Ethanol
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The solubility of silver lactate in ethanol is consistently reported as "slight".[3][4][5] Specific

quantitative data on its solubility in ethanol at various temperatures is not readily available in

the reviewed literature. For practical purposes, it should be considered sparingly soluble in this

solvent.

Experimental Protocols for Solubility Determination
The following protocols describe standard methods for determining the solubility of a

compound like silver lactate. The shake-flask method is a widely recognized and reliable

technique for determining equilibrium solubility.[6][7][8] Gravimetric analysis can then be used

to quantify the amount of dissolved silver lactate.

Shake-Flask Method for Equilibrium Solubility
Determination
This method is used to determine the saturation concentration of a solute in a solvent at a

specific temperature.

Methodology:

Preparation: Add an excess amount of silver lactate powder to a series of sealed, amber-

colored flasks containing a known volume of the solvent (deionized water or absolute

ethanol). The amber flasks are used to protect the light-sensitive compound.

Equilibration: Place the flasks in a constant-temperature orbital shaker or water bath. Agitate

the flasks at a constant speed (e.g., 150 rpm) for a predetermined period (e.g., 24-48 hours)

to ensure equilibrium is reached.[8] The temperature should be rigorously controlled.

Phase Separation: After equilibration, cease agitation and allow the flasks to stand

undisturbed at the set temperature for a sufficient time (e.g., 12-24 hours) to allow the

undissolved solid to settle.

Sampling: Carefully withdraw a clear aliquot of the supernatant using a pre-heated or pre-

cooled syringe fitted with a fine filter (e.g., 0.22 µm) to avoid transferring any solid particles.

The temperature of the sampling equipment should match the equilibration temperature.
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Analysis: Determine the concentration of silver lactate in the filtered supernatant using a

suitable analytical method, such as gravimetric analysis as described below.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Gravimetric Analysis of Dissolved Silver Lactate
This method determines the mass of dissolved silver lactate by precipitating the silver ions as

an insoluble salt (silver chloride) and weighing the precipitate.[9][10][11]

Methodology:

Sample Preparation: Accurately measure a known volume of the saturated silver lactate
solution (obtained from the shake-flask method) into a beaker. Dilute with deionized water

and acidify with a few drops of dilute nitric acid.

Precipitation: While stirring, slowly add a slight excess of a dilute hydrochloric acid (HCl)

solution. This will precipitate the silver ions as silver chloride (AgCl), a white, curdy

precipitate.

Digestion: Gently heat the solution to near boiling and keep it at this temperature for a short

period to coagulate the precipitate, making it easier to filter.[9][11] Allow the solution to cool

in a dark place to minimize photodecomposition.

Filtration: Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity.

Wash the precipitate with a dilute nitric acid solution to remove any co-precipitated

impurities, followed by a final rinse with a small amount of deionized water.

Drying and Weighing: Dry the crucible containing the precipitate in an oven at a suitable

temperature (e.g., 110°C) until a constant weight is achieved.[9]

Calculation: From the mass of the dried silver chloride precipitate, calculate the mass of

silver, and subsequently the mass of silver lactate in the original aliquot of the saturated

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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